Cas no 16525-31-8 (Hexanethioamide)

Hexanethioamide structure

Hexanethioamide structure

Product Name:Hexanethioamide

CAS No:16525-31-8

Molecular Formula:C₆H₁₃NS

Molecular Weight:131.23912

CID:1344978

PubChem ID:14364693

Hexanethioamide Properties

Names and Identifiers

- Hexanethioamide
- Thiohexylamid
- Capronsaeure-thioamid
- hexanethioic acid amide
- AGN-PC-00169U
- Thio-caproamid
- EN300-53644
- AC1Q2VOH
- AG-E-14864
- thiohexanamide
- hexanethioacid amide
- AKOS000156736
- ZINC19277392
- CTK4D2031
- Thiohexylamid; Capronsaeure-thioamid; hexanethioic acid amide; AGN-PC-00169U; Thio-caproamid; EN300-53644; AC1Q2VOH; AG-E-14864; thiohexanamide; hexanethioacid amide; AKOS000156736; ZINC19277392; CTK4D2031;
- DTXSID20559409
- SY174654
- W19000
- SCHEMBL13315301
- MFCD09810087
- SCHEMBL1776587
- 16525-31-8
- SDELOLXCTBXEAW-UHFFFAOYSA-N
- WS-02155
- hexanethioamide
- hexanethioamide(WXC09831)
- +Expand
- InChIKey： SDELOLXCTBXEAW-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H13NS/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
- SMILES： CCCCCC(=S)N

Computed Properties

Exact Mass: 131.07699
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 131.07687059g/mol
Heavy Atom Count: 8
Complexity: 70.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 58.1Å²

Experimental Properties

PSA: 26.02
Boiling Point: 198.5±23.0 °C at 760 mmHg
Vapor Pressure: 0.4±0.4 mmHg at 25°C
Flash Point: 73.9±22.6 °C
Density: 1.0±0.1 g/cm3

Hexanethioamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P001WHQ-50mg	hexanethioamide	16525-31-8	99%	50mg	$120.00
A2B Chem LLC	AA87966-50mg	hexanethioamide	16525-31-8	95%	50mg	$88.00
Enamine	EN300-53644-0.05g	hexanethioamide	16525-31-8	99%	0.05g	$64.0
TRC	H291158-25mg	hexanethioamide	16525-31-8		25mg	$ 50.00	2022-06-04

Hexanethioamide Related Literature

1. Atomically flat semiconductor nanoplatelets for light-emitting applications

Bing Bai,Chengxi Zhang,Yongjiang Dou,Lingmei Kong,Lin Wang,Sheng Wang,Jun Li,Yi Zhou,Long Liu,Baiquan Liu,Xiaoyu Zhang,Ido Hadar,Yehonadav Bekenstein,Aixiang Wang,Zongyou Yin,Lyudmila Turyanska,Jochen Feldmann,Xuyong Yang,Guohua Jia Chem. Soc. Rev., 2023,52, 318-360
2. A fluorescent nanoprobe based on metal-enhanced fluorescence combined with Förster resonance energy transfer for the trace detection of nitrite ions†

Yong-liang Liu,Ning Kang,Xue-bin Ke,Dong Wang,Hong-jun Wang RSC Adv., 2016,6, 27395-27403
3. Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†

Manas Ranjan Dash,B. Rajakumar Phys. Chem. Chem. Phys., 2015,17, 3142-3156
4. Bisulfate transport in hydrogels for self-healable and transparent thermoelectric harvesting films†

Cheolhyun Cho,Byeonggwan Kim,Sienoh Park,Eunkyoung Kim Energy Environ. Sci., 2022,15, 2049-2060
5. Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†

Abhijeet Rana,Chiranjib Gogoi,Subhrajyoti Ghosh,Saurav Kumar,Uttam Manna,Shyam Biswas New J. Chem., 2021,45, 20193-20200
6. A tripartite carbohydrate-binding module to functionalize cellulose nanocrystals†

Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
7. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86
8. Enhancement of electroactive β phase crystallization and dielectric constant of PVDF by incorporating GeO2 and SiO2 nanoparticles

Epsita Kar,Navonil Bose,Sukhen Das,Nillohit Mukherjee,Sampad Mukherjee Phys. Chem. Chem. Phys., 2015,17, 22784-22798
9. Front cover

Lab Chip, 2018,18, 1663-1663
10. Enzyme-responsive strategy as a prospective cue to construct intelligent biomaterials for disease diagnosis and therapy

Meiyu Wang,Bin Gao,Xiaoyu Wang,Wenzhong Li Biomater. Sci., 2022,10, 1883-1903

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